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Compound of Interest

Compound Name: 3-Nitrophenol

Cat. No.: B1666305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the core physical and

chemical properties of 3-Nitrophenol (m-nitrophenol). It is intended to serve as a detailed

resource for professionals in research, chemical synthesis, and drug development. The

document summarizes key quantitative data in structured tables, outlines relevant experimental

protocols, and includes visualizations of chemical processes and principles to facilitate

understanding.

Chemical Identity and Structure
3-Nitrophenol is an aromatic organic compound featuring a hydroxyl group and a nitro group

attached to a benzene ring at positions 1 and 3, respectively.[1] This substitution pattern

classifies it as the meta-isomer of nitrophenol.[2]
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Identifier Value Reference

IUPAC Name 3-nitrophenol [3]

Synonyms

m-Nitrophenol, 3-

Hydroxynitrobenzene, meta-

Nitrophenol

[3][4][5]

CAS Number 554-84-7 [3][4][6]

Molecular Formula C₆H₅NO₃ [3][4][6]

Molecular Weight 139.11 g/mol [3][4][7]

SMILES
C1=CC(=CC(=C1)O)--

INVALID-LINK--[O-]
[3]

InChI Key
RTZZCYNQPHTPPL-

UHFFFAOYSA-N
[3][6]

Physical Properties
3-Nitrophenol presents as a colorless to pale yellow crystalline solid.[2][4][8] It has a

characteristic aromatic to sweetish odor.[8][9]

Property Value Reference

Physical State Crystalline Solid [2][8]

Appearance
Colorless to pale yellow

crystals
[4][8][9]

Melting Point 95-98 °C [4][6][10]

Boiling Point 194 °C (at 70 or 93 hPa) [4][5][6]

Density 1.49 g/cm³ (at 20 °C) [4][11]

Flash Point >100 °C [4][11]

Autoignition Temp. 400 °C

Vapor Pressure 0.1 mm Hg [12]
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Solubility
3-Nitrophenol is slightly soluble in cold water but its solubility increases in hot water.[9] It is

highly soluble in various organic solvents.

Solvent Solubility Reference

Water 13.5 g/L (at 25 °C) [4][5]

Ethanol Soluble (700 g/L) [5][13][14]

Ether Soluble [1][13][14]

Acetone Soluble [9][13][14]

Chemical Properties
The chemical behavior of 3-Nitrophenol is dictated by the interplay between the electron-

withdrawing nitro (-NO₂) group and the activating hydroxyl (-OH) group.

Acidity
Like other phenols, 3-Nitrophenol is a weak acid.[1][10] The presence of the electron-

withdrawing nitro group increases its acidity compared to phenol (pKa ≈ 10). However, it is less

acidic than its ortho- and para-isomers.

Property Value Reference

pKa 8.28 - 8.36 (at 25 °C) [3][4]

pH Indicator Range
pH 6.6 (Colorless) – 8.6

(Yellow/Orange)
[10]

The lower acidity of 3-nitrophenol compared to 4-nitrophenol (pKa ≈ 7.15) is due to the

positioning of the nitro group.[15] In the 4-nitrophenoxide conjugate base, the negative charge

on the oxygen can be delocalized onto the nitro group through resonance, which provides

significant stabilization.[15] This stabilizing resonance structure is not possible for the meta-

isomer, resulting in a less stable conjugate base and consequently, lower acidity.[15][16]
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4-Nitrophenol (pKa ~7.15) 3-Nitrophenol (pKa ~8.36)

Deprotonation

Conjugate Base (Phenoxide)

Resonance Stabilization

Negative charge delocalized
onto para-nitro group

Highly Stabilized Anion

Conclusion:
4-Nitrophenol is more acidic due to

greater conjugate base stability.

Deprotonation
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Resonance Stabilization

Charge delocalization onto
meta-nitro group not possible

Less Stabilized Anion
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Acidity Comparison: 4-Nitrophenol vs. 3-Nitrophenol.

Reactivity
3-Nitrophenol is a key intermediate in various organic syntheses.[4][7]
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Reduction: The nitro group can be readily reduced to an amino group to form 3-

Aminophenol, a valuable precursor for dyes and pharmaceuticals.

Etherification: The phenolic hydroxyl group can undergo etherification reactions.[4]

Indicator: Due to its distinct color change in a specific pH range, it is used as an acid-base

indicator.[4][10]

Spectral Properties
Spectral analysis is crucial for the identification and quantification of 3-Nitrophenol.

Technique λmax Notes Reference

UV-Visible ~275 nm, ~340 nm

The peak at 340 nm

extends into the

visible region, causing

its yellow color.

[17][18]

The presence of the nitro group extends the conjugated pi-electron system of the benzene ring,

shifting the absorption maxima to longer wavelengths (a bathochromic shift) compared to

phenol.[17]

Experimental Protocols
Synthesis of 3-Nitrophenol from 3-Nitroaniline
A common laboratory synthesis involves the diazotization of 3-nitroaniline followed by

hydrolysis of the resulting diazonium salt.[10][19]

Methodology:

Diazotization: 3-Nitroaniline is dissolved in an aqueous solution of a strong acid, such as

sulfuric acid, and cooled to 0-5 °C in an ice bath.[19]

A cooled aqueous solution of sodium nitrite (NaNO₂) is added dropwise to the 3-nitroaniline

solution while maintaining the low temperature. This reaction forms the 3-

nitrophenyldiazonium salt.[19]
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Hydrolysis: The cold diazonium salt solution is then added gradually to boiling dilute sulfuric

acid.[10][19] The diazonium group is replaced by a hydroxyl group, releasing nitrogen gas

and forming 3-Nitrophenol.

Isolation: Upon cooling, the crude 3-Nitrophenol product solidifies or precipitates from the

solution and can be collected by filtration.[10]

Purification: The crude product can be purified by recrystallization from solvents like water,

chloroform, or ethanol.[10]

3-Nitroaniline
in H₂SO₄ (aq)

Add NaNO₂(aq)
0-5 °C

3-Nitrophenyldiazonium
Salt Solution

Add to boiling
dilute H₂SO₄

Crude 3-Nitrophenol
(in solution)

Cool & Filter Recrystallize
Purified

3-Nitrophenol

Click to download full resolution via product page

Workflow for the Synthesis of 3-Nitrophenol.

Catalytic Reduction to 3-Aminophenol
The reduction of 3-Nitrophenol is a common reaction used to demonstrate catalytic activity,

often monitored using UV-Vis spectroscopy.

Methodology:

Preparation: An aqueous solution of 3-Nitrophenol is prepared. Its initial UV-Vis spectrum is

recorded, showing a characteristic absorption peak.[20]

Initiation: A reducing agent, typically sodium borohydride (NaBH₄), is added to the solution.

This results in the formation of the 3-nitrophenolate ion, causing a color change and a shift

in the absorption peak.[20]

Catalysis: A catalyst, such as gold or palladium nanoparticles, is introduced into the mixture.

[20][21]

Monitoring: The reaction progress is monitored by taking UV-Vis spectra at regular time

intervals. The intensity of the 3-nitrophenolate peak decreases while a new peak
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corresponding to the product, 3-aminophenol, appears.[20][21]

Completion: The reaction is considered complete when the peak for the 3-nitrophenolate

ion has completely disappeared.[20]

Reactants

3-Nitrophenol (aq)

Catalytic Reduction

NaBH₄ (Reducing Agent)
Nanoparticle Catalyst

(e.g., Au, Pd)

Monitor via
UV-Vis Spectroscopy

Observe spectral change

3-Aminophenol

Reaction completion

Click to download full resolution via product page

Workflow for Catalytic Reduction of 3-Nitrophenol.

Toxicology and Safety
3-Nitrophenol is classified as a hazardous substance and must be handled with appropriate

safety precautions.[9][22] It is harmful if swallowed, causes skin irritation, and poses a risk of

serious eye damage.[9][23][24]
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Metric Value Organism Reference

LD₅₀ (Oral) 328 mg/kg Rat

LD₅₀ (Oral) 930 - 1414 mg/kg Rat, Mice [19][25]

Hazard Statements:

H302: Harmful if swallowed.[23][24]

H315: Causes skin irritation.[23][24]

H318 / H319: Causes serious eye damage / irritation.[22][23][24]

Handling and Storage:

Wear appropriate personal protective equipment (PPE), including gloves and eye protection.

[23][24]

Use in a well-ventilated area and avoid generating dust.[9][22]

Store in a tightly closed container in a dry place, below +30°C.[4][23]

Applications
3-Nitrophenol is a versatile chemical intermediate with several industrial applications.[26]

Dye and Pigment Synthesis: It serves as a precursor in the manufacturing of certain dyes.[1]

[27]

Pharmaceuticals: Used in the synthesis of various drugs.[1][26][27]

Pesticides: An intermediate in the production of some pesticides and fungicides.[1][26]

Chemical Indicator: Employed as a pH indicator in laboratory settings.[1][4][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.researchgate.net/figure/UV-visible-spectra-during-the-catalytic-reduction-of-3-nitrophenol-to-3-aminophenol-using_fig2_277689550
https://www.researchgate.net/figure/UV-vis-absorption-spectra-of-a-4-nitrophenol-b-3-nitrophenol-c-2-nitrophenol_fig6_369165288
https://www.carlroth.com/medias/SDB-4533-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQ1NjN8YXBwbGljYXRpb24vcGRmfGFEUTJMMmhqT0M4NU1UZ3hOemt5T0RrMU1EQTJMMU5FUWw4ME5UTXpYMEZWWDBWT0xuQmtaZ3xkODdkODFkYThlYjIwNjdlYjQyNmQ4MzE1ZjgxMTNiNDhjMzhhYWJjNTNmY2Q0MDkzYWQ2ZWMyZWVmYjBkMTE3
https://www.merckmillipore.com/DE/en/product/3-Nitrophenol,MDA_CHEM-820895
https://sds.aquaphoenixsci.com/SDS/3-Nitrophenol%20(NP2503)_GHS-United%20States_en_2024-03-02.pdf
https://www.ncbi.nlm.nih.gov/books/NBK601136/
https://www.ncbi.nlm.nih.gov/books/NBK601136/
https://www.atsdr.cdc.gov/toxprofiles/tp50-c1.pdf
https://www.waterquality.gov.au/anz-guidelines/guideline-values/default/water-quality-toxicants/toxicants/3-nitrophenol-2000
https://www.benchchem.com/product/b1666305#3-nitrophenol-physical-and-chemical-properties
https://www.benchchem.com/product/b1666305#3-nitrophenol-physical-and-chemical-properties
https://www.benchchem.com/product/b1666305#3-nitrophenol-physical-and-chemical-properties
https://www.benchchem.com/product/b1666305#3-nitrophenol-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

